Cas no 145692-57-5 (6-Methoxy-1H-indole-3-carbonitrile)

• Product Name: 6-Methoxy-1H-indole-3-carbonitrile
• CAS No: 145692-57-5
• MF: C₁₀H₈N₂O
• MW: 172.18332195282
• MDL: MFCD07778405
• CID: 101641
• PubChem ID: 53401197
• Update Time: 2025-04-18

6-Methoxy-1H-indole-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 6-Methoxy-1H-indole-3-carbonitrile
• 1H-Indole-3-carbonitrile,6-methoxy-
• 3-CYANO-6-METHOXY-1H-INDOLE
• 6-methoxyindole-3-carbonitrile
• SCHEMBL578915
• FT-0691095
• AKOS006286610
• MFCD07778405
• CS-0147861
• DTXSID60694848
• SLAJCUNVFURSMK-UHFFFAOYSA-N
• A922338
• AS-80324
• 145692-57-5
• 1H-Indole-3-carbonitrile, 6-methoxy-
• A1-09425
• DB-063619
• ALBB-035525

• MDL： MFCD07778405
• Inchi： 1S/C10H8N2O/c1-13-8-2-3-9-7(5-11)6-12-10(9)4-8/h2-4,6,12H,1H3
• InChI Key： SLAJCUNVFURSMK-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2C(C#N)=CNC=2C=1

Computed Properties

• Exact Mass: 172.06400
• Monoisotopic Mass: 172.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 48.8Ų

Experimental Properties

• Color/Form: Yellow to Brown Solid
• Density: 1.26
• Boiling Point: 385 °C at 760 mmHg
• Flash Point: 186.6 °C
• Refractive Index: 1.64
• PSA: 48.81000
• LogP: 2.04818

6-Methoxy-1H-indole-3-carbonitrile Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280;P305+P351+P338
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles